
Personal protective equipment for handling 2-
Phenyl-2-pyrrolidin-1-ylacetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Phenyl-2-pyrrolidin-1-

ylacetamide

Cat. No.: B1266574 Get Quote

Essential Safety and Handling Guide for 2-Phenyl-2-
pyrrolidin-1-ylacetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Phenyl-2-pyrrolidin-1-ylacetamide (CAS RN: 31788-79-1). Adherence to these procedures is

vital for ensuring laboratory safety and minimizing risk.

Chemical Identifier and Hazard Summary

Property Value

IUPAC Name 2-phenyl-2-pyrrolidin-1-ylacetamide[1]

CAS Number 31788-79-1[1]

Molecular Formula C₁₂H₁₆N₂O[1]

Molecular Weight 204.27 g/mol [1]

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

2-Phenyl-2-pyrrolidin-1-ylacetamide is classified with the following hazards:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Note: A comprehensive Safety Data Sheet (SDS) for this specific compound was not located.

The information provided is based on GHS data from PubChem and generalized safety

protocols for similar substituted acetamides.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,

ingestion, or skin and eye contact.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection
ANSI Z87.1 compliant safety

glasses with side shields.

Chemical splash goggles. A

face shield should be worn

over goggles when there is a

significant risk of splashing.

Hand Protection Disposable nitrile gloves.

Double-gloving with nitrile

gloves. For extended contact,

consider heavier-duty

chemical-resistant gloves.

Body Protection A standard laboratory coat.

A chemical-resistant apron

over a lab coat. For large

quantities, consider disposable

coveralls.

Respiratory Protection

Not generally required with

adequate engineering controls

(fume hood).

A NIOSH-approved respirator

may be necessary if

engineering controls are

insufficient or during spill

cleanup.

Footwear Closed-toe shoes.

Chemical-resistant shoe

covers may be appropriate in

areas with a high risk of spills.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Hazard Assessment: Before any new procedure, conduct a thorough hazard assessment.

Fume Hood: All handling of 2-Phenyl-2-pyrrolidin-1-ylacetamide powder should be

performed in a certified chemical fume hood to minimize inhalation exposure.
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Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested. Have a chemical spill kit appropriate for solid reagents

nearby.

2. Weighing and Aliquoting:

Don appropriate PPE before entering the designated handling area.

To prevent static discharge, use an anti-static weigh boat or grounding mat.

Carefully weigh the desired amount of the compound, avoiding the creation of dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

3. Post-Handling:

Thoroughly clean the work area in the fume hood with an appropriate solvent (e.g., 70%

ethanol) and wipe dry.

Carefully remove PPE, avoiding cross-contamination. Remove gloves last and wash hands

thoroughly with soap and water.

Label all containers with the chemical name, concentration, date, and appropriate hazard

pictograms.

Disposal Plan
1. Waste Segregation:

Solid Waste: All disposable materials contaminated with 2-Phenyl-2-pyrrolidin-1-
ylacetamide, including gloves, weigh boats, and paper towels, must be disposed of in a

designated hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a clearly labeled

hazardous waste container. Do not mix with incompatible waste streams.

Unused Compound: Dispose of any unused or expired 2-Phenyl-2-pyrrolidin-1-
ylacetamide as hazardous chemical waste. Do not pour down the drain or discard in regular

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1266574?utm_src=pdf-body
https://www.benchchem.com/product/b1266574?utm_src=pdf-body
https://www.benchchem.com/product/b1266574?utm_src=pdf-body
https://www.benchchem.com/product/b1266574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


trash.

2. Container Management:

Keep waste containers closed except when adding waste.

Ensure all waste containers are properly labeled with "Hazardous Waste" and the chemical

contents.

3. Institutional Guidelines:

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's Environmental Health and Safety (EHS) department for specific procedures and

pickup schedules.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-Phenyl-2-pyrrolidin-1-ylacetamide

Preparation

Handling (in Fume Hood)

Cleanup & Post-Handling

Waste Disposal

Conduct Hazard Assessment

Verify Fume Hood Certification

Check Eyewash/Shower

Don Appropriate PPE

Proceed to Handling

Weigh Compound

Prepare Solution (if needed)

Decontaminate Work Surface

Complete Handling

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Solid & Liquid Waste

Initiate Disposal

Label Hazardous Waste Containers

Follow Institutional EHS Protocol

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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